Cas no 34761-09-6 (ethyl 3-amino-1-benzothiophene-2-carboxylate)

• Product Name: ethyl 3-amino-1-benzothiophene-2-carboxylate
• CAS No: 34761-09-6
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• MDL: MFCD00661903
• CID: 295069
• PubChem ID: 731510
• Update Time: 2025-05-19

ethyl 3-amino-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-aminobenzo[b]thiophene-2-carboxylate
• Benzo[b]thiophene-2-carboxylicacid, 3-amino-, ethyl ester
• Ethyl 3-amino-1-benzothiophene-2-carboxylate
• 3-amino-1-benzothiophene-2-carboxylic acid ethyl ester
• 3-Amino-2-carboethoxy-benzothiophene
• 3-amino-benzo<b>thiophene-2-carboxylic acid ethyl esther
• 3-aminobenzothiophene-2-carboxylic acid ethyl ester
• ethyl 3-aminobenzo<b>thiophen-2-carboxylate
• ethyl 3-aminobenzothiophene-2-carboxylate
• 3-AMINO-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID ETHYL ESTER
• 3-Aminobenzo[b]thiophene-2-carboxylic acid ethyl ester
• Benzo[b]thiophene-2-carboxylic acid, 3-amino-, ethyl ester
• Maybridge1_003360
• BEN789
• HMS551A16
• XZSFZYVMRZLUOJ-UHFFFAOYSA-N
• 3-Amino-2-carboethoxy-
• O11771
• CCG-46019
• EN300-53562
• ethyl3-aminobenzo[b]thiophene-2-carboxylate
• MFCD00661903
• CHEMBL3219016
• SCHEMBL7215848
• DS-3095
• DTXSID60352658
• Z802626906
• F1606-0080
• SR-01000635748-1
• AKOS000281331
• 34761-09-6
• A874869
• BS-4299
• AA-516/12432354
• ALBB-021576
• DB-108805
• STK350918
• BBL006365
• ethyl 3-amino-1-benzothiophene-2-carboxylate

• MDL： MFCD00661903
• Inchi： 1S/C11H11NO2S/c1-2-14-11(13)10-9(12)7-5-3-4-6-8(7)15-10/h3-6H,2,12H2,1H3
• InChI Key： XZSFZYVMRZLUOJ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C2C=CC=CC1=2)N

Computed Properties

• Exact Mass: 221.05100
• Monoisotopic Mass: 221.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6
• XLogP3: 3.4

Experimental Properties

• Color/Form: No data available
• Melting Point: ca 82℃ subl.
• Boiling Point: 373.4±22.0 °C at 760 mmHg
• Flash Point: 179.6±22.3 °C
• PSA: 80.56000
• LogP: 3.24140

ethyl 3-amino-1-benzothiophene-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD84412)

Additional information on ethyl 3-amino-1-benzothiophene-2-carboxylate

Ethyl 3-Amino-1-Benzothiophene-2-Carboxylate: A Comprehensive Overview

Ethyl 3-Amino-1-Benzothiophene-2-Carboxylate, identified by the CAS number 34761-09-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds with a sulfur atom in the ring. The presence of an amino group (-NH₂) and an ethyl ester (-COOEt) further enhances its chemical versatility, making it a valuable intermediate in various synthetic processes.

The structure of Ethyl 3-Amino-1-Benzothiophene-2-Carboxylate consists of a benzothiophene core with substituents at positions 1, 2, and 3. The amino group at position 3 introduces nucleophilic properties, while the ethyl ester at position 2 contributes to the compound's solubility and reactivity. This combination makes it a promising candidate for applications in drug discovery, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of Ethyl 3-Amino-1-Benzothiophene-2-Carboxylate as a precursor for synthesizing bioactive molecules. Researchers have explored its role in developing anti-inflammatory agents and antioxidants due to its unique electronic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with chronic inflammatory diseases.

In addition to its pharmaceutical applications, Ethyl 3-Amino-1-Benzothiophene-2-Carboxylate has shown promise in the field of agrochemistry. Its ability to act as a growth regulator for plants has been investigated, with preliminary results indicating enhanced crop yields under controlled conditions. This dual functionality underscores its importance as a versatile building block in modern chemical synthesis.

The synthesis of Ethyl 3-Amino-1-Benzothiophene-2-Carboxylate typically involves multi-step reactions, including Friedel-Crafts alkylation and subsequent functionalization. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible. The use of microwave-assisted synthesis has also been reported, reducing reaction times while maintaining high yields.

From an environmental perspective, the development of sustainable synthetic routes for Ethyl 3-Amino-1-Benzothiophene-2-Carboxylate is a growing area of research. Scientists are exploring green chemistry approaches, such as using biodegradable solvents and minimizing waste generation. These efforts align with global initiatives to promote eco-friendly chemical manufacturing practices.

In conclusion, Ethyl 3-Amino-1-Benzothiophene-2-Carboxylate stands out as a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and reactivity continue to inspire innovative research directions. As advancements in synthetic methodologies and bioactivity studies unfold, this compound is poised to play an increasingly significant role in both academic and industrial settings.